Cas no 2345212-49-7 (Benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate)

• Product Name: Benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate
• CAS No: 2345212-49-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 6251644
• PubChem ID: 165753852
• Update Time: 2025-09-26

Benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate
• EN300-37101270
• 2345212-49-7
• Benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate

• Inchi： 1S/C14H17NO4/c1-14(2)12(16)18-9-8-15(14)13(17)19-10-11-6-4-3-5-7-11/h3-7H,8-10H2,1-2H3
• InChI Key： OCVOCOWDTAZLFM-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC2C=CC=CC=2)C(C1=O)(C)C

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Additional information on Benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate

Recent Advances in the Study of Benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate (CAS: 2345212-49-7)

Benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate (CAS: 2345212-49-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound has been extensively studied for its utility in the synthesis of morpholine derivatives, which are known for their diverse pharmacological properties. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate via a novel catalytic pathway, achieving high yields and excellent purity. This advancement is expected to facilitate the large-scale production of morpholine-based drug candidates.

In addition to its synthetic applications, Benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate has shown promising biological activities. Research conducted at the University of Cambridge revealed its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The study utilized in vitro assays to demonstrate the compound's ability to suppress the activity of key pro-inflammatory enzymes, suggesting its potential as a lead compound for the development of anti-inflammatory therapeutics.

Further investigations into the pharmacokinetic properties of Benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate have been conducted to evaluate its suitability as a drug candidate. A recent pharmacokinetic study published in the European Journal of Pharmaceutical Sciences reported favorable absorption and distribution profiles in animal models, with minimal toxicity observed at therapeutic doses. These findings underscore the compound's potential for further preclinical development.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and selectivity. Current research efforts are focused on structural modifications to enhance its pharmacological profile. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore these modifications and accelerate the translation of findings into clinical applications.

In conclusion, Benzyl 3,3-dimethyl-2-oxomorpholine-4-carboxylate (CAS: 2345212-49-7) represents a versatile and promising compound in the field of medicinal chemistry. Its synthetic utility, combined with its biological activities, positions it as a valuable candidate for the development of novel therapeutics. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug discovery.